Cas no 51985-05-8 (Phenol, 3-(1-methylethenyl)-, acetate)

Phenol, 3-(1-methylethenyl)-, acetate structure
51985-05-8 structure
Product Name:Phenol, 3-(1-methylethenyl)-, acetate
CAS No:51985-05-8
Molecular Formula:C11H12O2
Molecular Weight:194.22706
CID:360933
PubChem ID:71365863

Phenol, 3-(1-methylethenyl)-, acetate Properties

Names and Identifiers

    • Phenol, 3-(1-methylethenyl)-, acetate
    • acetic acid,3-prop-1-en-2-ylphenol
    • Acetic acid--3-(prop-1-en-2-yl)phenol (1/1)
    • 51985-05-8
    • DTXSID00789247
    • InChIKey: AXISMUINTMGGMV-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H10O.C2H4O2/c1-7(2)8-4-3-5-9(10)6-8;1-2(3)4/h3-6,10H,1H2,2H3;1H3,(H,3,4)
    • SMILES: CC(=O)O.CC(C1=CC=CC(O)=C1)=C

Computed Properties

  • Exact Mass: 194.09432
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 194.094294304g/mol
  • Heavy Atom Count: 14
  • Complexity: 160
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

Phenol, 3-(1-methylethenyl)-, acetate Related Literature

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